rac-1-Linoleoyl-2-chloropropanediol
Description
rac-1-Linoleoyl-2-chloropropanediol (CAS: 1639207-38-7) is a chlorinated lipid derivative featuring a linoleoyl (C18:2) fatty acid esterified at the 1-position of a propanediol backbone and a chlorine atom at the 2-position. Its racemic ("rac") designation indicates a mixture of enantiomers due to the chiral center at the chlorinated carbon. This compound is widely used as a reference standard in lipid chemistry, food safety analysis, and pharmaceutical research due to its role in studying chlorinated process contaminants like 3-monochloropropane-1,2-diol (3-MCPD) esters .
Properties
CAS No. |
1639207-38-7 |
|---|---|
Molecular Formula |
C₂₁H₃₇ClO₃ |
Molecular Weight |
372.97 |
Synonyms |
(9Z,12Z)-9,12-Octadecadienoic Acid 2-Chloro-3-hydroxypropyl Ester; 2-Chloro-1,3-propanediol 1-Linoleate; |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Analysis with Similar Compounds
Structural Isomers and Positional Analogs
rac-1-Linoleoyl-3-chloropropanediol (CAS: 74875-98-2)
- Structural Difference : Chlorine at the 3-position instead of the 2-position.
- Molecular Formula : C21H35ClO4 (same as target compound but positional isomer).
- Applications : Used in material science for studying halogenated lipid decomposition kinetics and bio-based polymer synthesis. Its chlorine placement alters reactivity compared to the 2-chloro isomer, making it more resistant to nucleophilic substitution in certain conditions .
rac-2-Linolenoyl-3-chloropropanediol (CAS: 1470161-30-8)
Multi-Acylated Derivatives
rac-1-Linoleoyl-2-stearoyl-3-chloropropanediol (CAS: 1246833-46-4)
- Structural Difference: Contains stearoyl (C18:0) and linoleoyl (C18:2) groups, with chlorine at the 3-position.
- Molecular Formula : C39H71ClO4.
- Molecular Weight : 639.43 g/mol.
- Applications : Pharmaceutical reference standard for lipid metabolism studies. The dual acyl chains enhance hydrophobicity, affecting its partitioning in lipid bilayers .
Isotopically Labeled Analogs
rac-1-Linoleoyl-2-oleoyl-3-chloropropanediol-d5 (CAS: 1429655-92-4)
- Structural Difference: Oleoyl (C18:1) replaces linoleoyl at the 2-position, with five deuterium atoms.
- Molecular Formula : C39H65D5ClO4.
- Applications : Deuterated internal standard for mass spectrometry quantification in complex lipid matrices. Isotopic labeling minimizes interference with natural analytes .
rac-1-Oleoyl-2-linoleoyl-3-chloropropanediol-d5 (CAS: N/A)
Data Tables
Table 1: Structural and Physicochemical Comparison
Table 2: Functional Differences and Research Findings
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